ethyl 2-(4-(N-cyclohexyl-N-methylsulfamoyl)benzamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 2-[[4-[cyclohexyl(methyl)sulfamoyl]benzoyl]amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C28H39N3O5S2/c1-7-36-26(33)22-21-17-27(2,3)30-28(4,5)23(21)37-25(22)29-24(32)18-13-15-20(16-14-18)38(34,35)31(6)19-11-9-8-10-12-19/h13-16,19,30H,7-12,17H2,1-6H3,(H,29,32)
• InChI Key: IRJZGCAATCWZCC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CC(NC2(C)C)(C)C)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4CCCCC4
• Molecular Formula: C28H39N3O5S2
• Molecular Weight: 561.8 g/mol

Description

Ethyl 2-(4-(N-cyclohexyl-N-methylsulfamoyl)benzamido)-5,5,7,7-tetramethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C28H39N3O5S2 and its molecular weight is 561.76. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

This compound and its derivatives have been explored in various synthetic pathways, demonstrating their potential in creating highly functionalized chemical structures. For example, research has highlighted the synthesis of highly functionalized tetrahydropyridines through phosphine-catalyzed annulation, showcasing complete regioselectivity and excellent yields (Zhu et al., 2003). Similarly, novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related systems were prepared from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates, highlighting the compound's versatility in creating fused systems with potential pharmaceutical applications (Bakhite et al., 2005).

Potential in Medicinal Chemistry

The compound's derivatives have shown promise in medicinal chemistry. A study focused on the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, revealing their potential for further reactions and applications in drug development (Mohamed, 2021). This demonstrates the compound's relevance in creating new molecules with potential therapeutic benefits.

Role in Synthetic Organic Chemistry

The chemical serves as a precursor in the synthesis of complex molecules, such as in the creation of enaminones and their reactions, which are crucial for developing various pharmaceuticals and chemicals (Carlsson & Lawesson, 1982). Its role in catalytic conversions, such as transforming alkenes into allylic ethers and esters, further underscores its utility in synthetic organic chemistry (Iwaoka & Tomoda, 1992).